1-Benzyl-3-(phenylamino)pyrrolidine-2,5-dione
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Overview
Description
1-Benzyl-3-(phenylamino)pyrrolidine-2,5-dione is a compound with the linear formula C17H15FN2O2 . It is a derivative of pyrrolidine-2,5-dione, which is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of 1-Benzyl-3-(phenylamino)pyrrolidine-2,5-dione and its derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, a series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones were synthesized and tested for anticonvulsant activity .Molecular Structure Analysis
The molecular structure of 1-Benzyl-3-(phenylamino)pyrrolidine-2,5-dione is characterized by a five-membered pyrrolidine ring. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring .Scientific Research Applications
- Pyrrolidine-2,5-dione has been evaluated for its inhibitory activity against human carbonic anhydrase (CA) isoenzymes, particularly hCA I and hCA II. These enzymes play crucial roles in various diseases, including retinal and renal disorders .
- Starting from L-malic acid and benzylamine, researchers have improved the synthesis of (S)-1-benzyl-3-hydroxypyrrolidine-2,5-dione via a melting reaction without using any solvent. Reduction with sodium borohydride-iodine in tetrahydrofuran yields the target compound .
- 1-Benzyl-3-pyrrolidinol has been used in the preparation of potent calcium antagonist derivatives. For example, it serves as a precursor for the synthesis of 1-benzyl-3-pyrrolidinyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate .
- The stereoisomers and spatial orientation of substituents significantly impact the biological profile of drug candidates. Researchers have explored how different configurations of pyrrolidine-2,5-dione affect binding to enantioselective proteins .
Carbonic Anhydrase Inhibition
Synthesis of (S)-1-Benzyl-3-Pyrrolidinol
Calcium Antagonist Derivatives
Stereochemistry and Biological Activity
Future Directions
The future directions for the research and development of 1-Benzyl-3-(phenylamino)pyrrolidine-2,5-dione and its derivatives could involve further exploration of their biological activities and potential applications in drug discovery . The design of new pyrrolidine compounds with different biological profiles could also be a promising direction .
properties
IUPAC Name |
3-anilino-1-benzylpyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c20-16-11-15(18-14-9-5-2-6-10-14)17(21)19(16)12-13-7-3-1-4-8-13/h1-10,15,18H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEDXKLRXKMRXLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)CC2=CC=CC=C2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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